2-(1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine

• IUPAC Name: pyrazolo[1,5-a]pyridin-3-yl-(5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl)methanone
• InChI: InChI=1S/C19H19N5O/c25-19(15-11-21-24-9-4-2-5-16(15)24)23-10-7-14-12-22(13-17(14)23)18-6-1-3-8-20-18/h1-6,8-9,11,14,17H,7,10,12-13H2
• InChI Key: DCBMDBAWDBRTOP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=CC=CC=N3)C(=O)C4=C5C=CC=CN5N=C4
• Molecular Formula: C19H19N5O
• Molecular Weight: 333.4 g/mol

Description

Pyrazolo[1,5-a]pyridine is an important core of nitrogen ring junction heterocyclic compounds. It’s highly used in medicinal chemistry and drug molecule production due to its versatility and easy preparation. It can create further ring extensions like electron gaining and donating, which makes a difference in chemical property.

Synthesis Analysis

Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds. A TEMPO-mediated [3 + 2] annulation–aromatization protocol for the preparation of pyrazolo [1,5- a ]pyridines from N -aminopyridines and α,β-unsaturated compounds was developed.

Molecular Structure Analysis

Pyrazolo [1,5- a ]pyrimidine ( PP) structural motif is a fused, rigid, and planar N -heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The characteristic of these motifs are found to be highly used in medicinal chemistry and drug molecule production. It makes them versatile, easy to prepare and create a further ring extension like electron gaining and donating in pyrazolo pyridine does make a different in chemical property. Mechanism studies show that TEMPO serves both as a Lewis acid and as an oxidant.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyridine is one of the important core of nitrogen ring junction heterocyclic compounds. It makes them versatile, easy to prepare and create a further ring extension like electron gaining and donating in pyrazolo pyridine does make a different in chemical property.

Scientific Research Applications

Pyrazolo[3,4-b]pyridines: belong to a group of heterocyclic compounds that exhibit two possible tautomeric forms: the 1H-isomer and the 2H-isomer . . Let’s explore their biomedical applications!

Synthesis Methods

Before diving into applications, let’s briefly discuss synthetic methods. Researchers have employed various approaches to construct pyrazolo[3,4-b]pyridine scaffolds. .

a. DDX3X Helicase Inhibitors: .

b. Kinase Inhibitors: .

c. Receptor Modulators: .

d. Antitubercular Agents: .

e. PET Tumor Imaging Agents: .

f. Alzheimer’s Disease Research: .

Mechanism of Action

While specific information about the mechanism of action of “2-(1-{pyrazolo[1,5-a]pyridine-3-carbonyl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine” is not available, pyrazolo[1,5-a]pyrimidine derivatives are known to possess a high impact in medicinal chemistry. They have attracted a great deal of attention in material science recently due to their significant photophysical properties.

Future Directions

The synthetic transformations involving this motif still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications. These reports should address protocols that aim to minimize synthesis pathways, employ cheap reagents and develop processes that prevent or reduce waste production.